Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate

• CAS RN: 124088-59-1
• Molecular Formula: C33H55N2O5S+
• Molecular Weight: 591.9 g/mol
• IUPAC Name: benzyl-dimethyl-octadecylazanium;3-nitrobenzenesulfonic acid
• InChI: InChI=1S/C27H50N.C6H5NO5S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-25-28(2,3)26-27-23-20-19-21-24-27;8-7(9)5-2-1-3-6(4-5)13(10,11)12/h19-21,23-24H,4-18,22,25-26H2,1-3H3;1-4H,(H,10,11,12)/q+1
• InChI Key: BOFBUPWQQRTHQX-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCCC[N+](C)(C)CC1=CC=CC=C1.C1=CC(=CC(=C1)S(=O)(=O)O)[N+](=O)[O-]

Description

Benzyldimethyloctadecyl ammonium 3-nitrobenzenesulfonate is a cationic surfactant that is widely used in scientific research. It is commonly referred to as benzalkonium chloride or BAC. BAC is a quaternary ammonium compound that has antibacterial and antiviral properties. It is used in various applications such as disinfectants, preservatives, and as a surfactant in pharmaceuticals and personal care products.

Mechanism Of Action

BAC works by disrupting the cell membrane of microorganisms. It is positively charged and interacts with the negatively charged phospholipids in the cell membrane, causing it to break down. This leads to leakage of cellular contents and ultimately cell death.

Biochemical And Physiological Effects

BAC has been shown to have cytotoxic effects on various cell types. It has been shown to induce apoptosis in human corneal epithelial cells and to cause DNA damage in human lung cells. BAC has also been shown to cause irritation and inflammation in the skin and eyes.

Advantages And Limitations For Lab Experiments

BAC has several advantages for lab experiments. It is readily available and easy to use. It has broad-spectrum antimicrobial activity and can be used against a wide range of microorganisms. However, BAC has some limitations. It can be toxic to cells and may interfere with certain assays. It is also known to have a high affinity for plastic surfaces, which can lead to adsorption and loss of activity.

Future Directions

There are several future directions for research on BAC. One area of research is the development of new formulations of BAC that are less toxic to cells and have improved antimicrobial activity. Another area of research is the use of BAC in combination with other antimicrobial agents to enhance their activity. Finally, there is a need for further research on the potential environmental impact of BAC and its degradation products.

Synthesis Methods

The synthesis of BAC involves the reaction of benzyl chloride with dimethyloctadecylamine in the presence of an acid catalyst. The resulting product is then reacted with 3-nitrobenzenesulfonic acid to form BAC. The synthesis of BAC is a relatively simple process and can be carried out on a large scale.

Scientific Research Applications

BAC has been extensively used in scientific research due to its antimicrobial properties. It has been used as a disinfectant in hospitals, laboratories, and other healthcare facilities. BAC has also been used as a preservative in various products such as eye drops, nasal sprays, and contact lens solutions.